N-[2,2-Difluoro-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethyl]but-2-ynamide

• IUPAC Name: N-[2,2-difluoro-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethyl]but-2-ynamide
• InChI: InChI=1S/C9H10F2N4O/c1-3-4-7(16)12-5-9(10,11)8-13-6(2)14-15-8/h5H2,1-2H3,(H,12,16)(H,13,14,15)
• InChI Key: WKJJNXFXWZVELF-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC(C1=NNC(=N1)C)(F)F
• Molecular Formula: C9H10F2N4O
• Molecular Weight: 228.20 g/mol

Description

1,2,4-Triazole derivatives are a class of organic compounds that contain a 1,2,4-triazole substituted by a phenyl group. These compounds are widely used in industrial applications such as dyes, photographic materials, photostabilizers, agrochemicals, and corrosion inhibitors.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves reactions like the Suzuki–Miyaura cross-coupling reaction. The compounds are usually characterized by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis.

Molecular Structure Analysis

The structures of these derivatives are usually confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis. For example, the IR absorption spectra of some 1,2,4-triazole derivatives were characterized by the presence of two signals for C=O groups at 1650–1712 cm−1.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole derivatives can vary widely depending on the specific compound and conditions. For example, one study reported the synthesis of 1,2,4-triazole derivatives via “Click” chemistry and Suzuki–Miyaura cross-coupling reaction in aqueous medium.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can depend on the specific compound. For example, some compounds have shown moderate inhibition potential against carbonic anhydrase-II enzyme.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives can also vary widely. Some 1,2,4-triazole derivatives have shown inhibition potential against carbonic anhydrase-II enzyme.

Safety and Hazards

The safety and hazards of 1,2,4-triazole derivatives can depend on the specific compound. Some compounds have been evaluated for their cytotoxic activities against human cancer cell lines.

Future Directions

The field of 1,2,4-triazole derivatives is a subject of ongoing research, with recent advances made in difluoromethylation processes based on X–CF2H bond formation. This field of research has benefited from the invention of multiple difluoromethylation reagents.